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Compound of Interest

Compound Name: Benzyl lactate

Cat. No.: B1666779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Benzyl lactate, the ester of benzyl alcohol and lactic acid, is a versatile molecule with

established applications in the fragrance and flavor industries.[1][2] Beyond these traditional

uses, emerging research suggests its potential in a variety of advanced scientific applications.

Its chiral nature, potential biological activities, and utility as a synthetic intermediate make it a

compound of significant interest for researchers in pharmaceuticals, agrochemicals, and

material science.[3][4] This technical guide provides a comprehensive overview of the potential

research applications of benzyl lactate, including detailed experimental protocols, quantitative

data, and visualizations of key pathways and workflows.

Physicochemical Properties and Toxicological
Profile
Benzyl lactate (C₁₀H₁₂O₃) is a colorless to pale yellow liquid with a mild, aromatic odor.[5] Its

key physicochemical properties are summarized in the table below.
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Property Value Reference

Molecular Weight 180.20 g/mol

Density ~1.15 g/cm³ at 20°C

Boiling Point
160-170°C at reduced

pressure

Flash Point ~120°C (closed cup)

Solubility
Slightly soluble in water;

soluble in alcohol and ether

log Kow 1.1-1.3 (estimated)

From a toxicological perspective, lactate esters are generally considered to have low acute

toxicity. The oral LD50 for lactate esters is reported to be greater than 2000 mg/kg. Benzyl
lactate is not classified as acutely toxic and is not considered a skin or eye irritant under

standard classification systems. However, as with any chemical, appropriate safety precautions

should be taken during handling.

Synthesis of Benzyl Lactate
Benzyl lactate can be synthesized through several methods, including direct esterification,

transesterification, and enzymatic synthesis.

Direct Esterification
This method involves the acid-catalyzed reaction of lactic acid with benzyl alcohol.

Apparatus Setup: To a round-bottom flask equipped with a Dean-Stark apparatus, a reflux

condenser, and a magnetic stirrer, add lactic acid (1.0 equivalent), benzyl alcohol (1.2

equivalents), and a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid, 0.05

equivalents).

Reaction: Add a suitable solvent for azeotropic removal of water (e.g., toluene). Heat the

mixture to reflux.
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Monitoring: Monitor the reaction progress by observing the collection of water in the Dean-

Stark trap. The reaction is complete when no more water is collected.

Work-up: Cool the reaction mixture to room temperature. Dilute with an organic solvent such

as ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate to

neutralize the acid catalyst, followed by washing with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by vacuum distillation to yield

pure benzyl lactate.

Lactic Acid + Benzyl Alcohol
+ Acid Catalyst

Heat to Reflux
with Toluene

Azeotropic water removal Neutralization and
Aqueous Wash

Vacuum
Distillation Benzyl Lactate

Lactic Acid + Benzyl Alcohol
Incubation with Stirring

(40-60°C)
Immobilized Lipase
+ Molecular Sieves

FiltrationReaction monitoring (GC/HPLC) Solvent Removal &
Vacuum Distillation Benzyl Lactate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1666779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Benzyl Lactate-Derived
Chiral Auxiliary

Enolate Formation
(LDA, -78°C)

Alkylation with
Electrophile (R-X)

Diastereoselective attack

Auxiliary Cleavage

Enantiomerically
Enriched Product Recovered Auxiliary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LPS

TLR4

IKK Activation

IκBα Degradation

NF-κB Nuclear
Translocation

Pro-inflammatory
Gene Expression

(TNF-α, IL-6, iNOS)

Benzyl Lactate

Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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